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Compound of Interest

Compound Name: CHELEX 100

Cat. No.: B1177728

This guide provides a comprehensive overview of Chelex® 100 resin, a staple in molecular
biology for rapid and efficient DNA extraction. Tailored for researchers, scientists, and drug
development professionals new to this technique, this document details the core principles,
experimental protocols, and expected outcomes when using Chelex® 100 for nucleic acid
purification.

Introduction to Chelex® 100

Chelex® 100 is a chelating ion exchange resin renowned for its application in DNA extraction
from a wide array of biological samples.[1][2] Composed of styrene-divinylbenzene copolymers
with paired iminodiacetate ions, this resin exhibits a high affinity for polyvalent metal ions,
particularly divalent cations like magnesium (Mg?*).[2][3][4][5][6][7] This property is central to its
function in protecting DNA from enzymatic degradation during extraction procedures.[2][8]

The Chelex® 100 method is valued for its simplicity, speed, and cost-effectiveness, offering a
viable alternative to more complex and expensive commercial extraction kits.[1][9][10][11] It is
particularly well-suited for preparing DNA templates for downstream applications such as
Polymerase Chain Reaction (PCR).[9][10][11]

Table 1: Properties of Chelex® 100 Resin
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Property Description

Matrix Styrene-divinylbenzene copolymer[3][12]
Functional Group Paired iminodiacetate ions[3][4][5][12]
lonic Form Typically supplied in sodium form

High affinity for divalent and polyvalent metal
Selectivity ions over monovalent ions (approx. 5,000 to 1

for divalent over monovalent)[3][12]

Operating pH Range 4-14[3]

Analytical, Biotechnology, and Molecular Biology
grades[3][4]

Grades Available

Mechanism of Action

The primary role of Chelex® 100 in DNA extraction is to prevent DNA degradation by
nucleases. Many nucleases, particularly DNases, require divalent metal ions like Mg2* as
cofactors for their enzymatic activity.[1][2][6] The iminodiacetate groups on the Chelex® 100
resin effectively chelate, or bind, these metal ions, thereby inactivating the nucleases and
protecting the integrity of the DNA.[1][2][6][7]

The extraction process typically involves a heating step, which serves to lyse cells and
denature proteins.[7] In the absence of a chelating agent, this heating step in a low ionic
strength solution could promote DNA degradation by any remaining active nucleases.[11]
Chelex® 100 mitigates this risk, ensuring that the released DNA remains intact. The resulting

supernatant contains single-stranded DNA suitable for PCR.[2]
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Mechanism of Chelex® 100 Action
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Caption: Chelex® 100 sequesters metal ions, inactivating DNases and protecting DNA.

Detailed Experimental Protocols

The following are generalized protocols for DNA extraction using Chelex® 100 from various
common sample types. It is recommended to optimize these protocols based on specific
sample characteristics and downstream application requirements.

Preparation of 5% (w/v) Chelex® 100 Suspension
e Weigh 5 grams of Chelex® 100 resin.

e Add the resin to a sterile, nuclease-free bottle.

e Add 100 mL of sterile, nuclease-free water.
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o Mix well before each use to ensure a uniform suspension. The resin settles quickly.[13][14]

e Store at 4°C.[13]

DNA Extraction from Whole Blood

o Pipette 5-10 pL of whole blood into a 1.5 mL microcentrifuge tube.

o Add 1 mL of sterile, nuclease-free water to lyse the red blood cells. Vortex briefly.
o Centrifuge at 12,000 x g for 2-3 minutes to pellet the white blood cells.

o Carefully aspirate and discard the supernatant (hemoglobin-containing).

e Add 200 pL of the 5% Chelex® 100 suspension to the pellet.

» Vortex for 5-10 seconds.

 Incubate the tube at 56°C for 30 minutes.

» Vortex for 5-10 seconds.

e Incubate the tube in a boiling water bath or heat block at 100°C for 8 minutes.

» Vortex for 5-10 seconds.

o Centrifuge at 12,000 x g for 3 minutes to pellet the Chelex® resin and cellular debris.

o Carefully transfer the supernatant containing the DNA to a new, sterile tube. Avoid
transferring any Chelex® beads. The supernatant can be used directly for PCR.

DNA Extraction from Buccal Swabs

e Place the head of the buccal swab into a 1.5 mL microcentrifuge tube.
e Add 500 pL of the 5% Chelex® 100 suspension.

» Vortex vigorously for 10-15 seconds.
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Incubate at 100°C for 8-10 minutes.

Remove the swab, pressing it against the side of the tube to recover as much liquid as
possible.

Centrifuge the tube at 12,000 x g for 3 minutes.

Transfer the supernatant to a new, sterile tube for use in PCR.

DNA Extraction from Hair Follicles

e Cut 1-3 hair roots (the small bulb at the end of the hair) and place them in a 1.5 mL
microcentrifuge tube.[13]

e Add 200 pL of 5% Chelex® 100 suspension and 2 pL of Proteinase K (10 mg/mL).
» Vortex for 5-10 seconds.

e Incubate at 56°C for 6-8 hours or overnight.

» Vortex for 5-10 seconds.

 Incubate at 100°C for 8 minutes to inactivate the Proteinase K.

» Vortex for 5-10 seconds.

e Centrifuge at 12,000 x g for 3 minutes.

o Carefully transfer the supernatant to a new, sterile tube.
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General Chelex® 100 DNA Extraction Workflow
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Caption: A generalized workflow for DNA extraction using the Chelex® 100 method.
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Data Presentation: DNA Yield and Purity

The yield and quality of DNA extracted using Chelex® 100 can vary depending on the sample
type and starting material quantity. The resulting DNA is single-stranded and in a crude lysate,
making traditional spectrophotometric purity assessment (A260/A280) less reliable.
Quantification is best performed using methods like gPCR.

Table 2: Comparative DNA Yields from Various Extraction Methods

Chelex® 100 Yield Column-Based Kit

Sample Type . Reference
(ng/pL) Yield (ng/pL)

Dried Blood Spots 16.1 1.64 (QlAamp) [15]

Dried Blood Spots ~24.5 (boiling method)  ~14.7 (column-based) [15]
Higher than AutoMate Lower than Chelex®

Semen [16]
Express™ 100

) Higher than AutoMate Lower than Chelex®

Saliva [16]
Express™ 100
Lower than AutoMate Higher than Chelex®

Blood [16]
Express™ 100

Note: Yields are highly variable and the above data is for comparative purposes. Absolute
yields can be found in the cited literature.

A study comparing Chelex® 100 with a commercial kit (QlAamp® DNA Blood Mini Kit) for DNA
extraction from dried blood spots found that the Chelex® method yielded significantly more
DNA.[17] Specifically, the control Chelex® protocol had an absolute efficiency of 54%,
compared to 9% for the QlAamp® kit.[17] Another study also reported that the Chelex® boiling
method yielded significantly higher DNA concentrations from dried blood spots compared to
several column-based kits.[15] For forensic samples, Chelex® 100 has been shown to be as
efficient or more efficient than traditional phenol-chloroform extraction for semen and small
bloodstains.[9][10][11]

Advantages and Disadvantages
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Table 3: Advantages and Disadvantages of the Chelex® 100 Method

Advantages

Disadvantages

Rapid and Simple: Fewer steps compared to
traditional methods.[9][10][11]

Crude Lysate: Contains PCR inhibitors if not

performed carefully.[18]

Cost-Effective: Significantly cheaper than

commercial kits.[1][13]

Single-Stranded DNA: The resulting DNA is
denatured, which may not be suitable for all
downstream applications (though ideal for
PCR).[18]

No Organic Solvents: Avoids the use of
hazardous materials like phenol and chloroform.
[91[10]

Resin Inhibition: Chelex® beads themselves are
potent PCR inhibitors and must be avoided

during supernatant transfer.[18]

Reduced Contamination Risk: Fewer tube
transfers minimize the risk of cross-

contamination.[18]

Not Ideal for Degraded Samples: The harsh
heating step may further degrade already
compromised DNA.[18]

High DNA Yield: Often provides higher yields for
certain sample types compared to other
methods.[15][16][17]

Storage Concerns: The unbuffered DNA
suspension may be less stable over long-term

storage with multiple freeze-thaw cycles.[2][18]

Conclusion

The Chelex® 100 DNA extraction method is a powerful, efficient, and economical tool for

molecular biology research. Its simple workflow and effectiveness with a variety of sample

types make it an invaluable technique, especially for PCR-based analyses. By understanding

the underlying mechanism and adhering to the outlined protocols, even beginners can

successfully isolate high-quality DNA for their research endeavors. Careful attention to

preventing resin carryover is critical for obtaining reliable downstream results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1177728?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

